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Compound of Interest

Compound Name: Methiocarb-d3

Cat. No.: B569353 Get Quote

Audience: This document is intended for researchers, analytical scientists, and professionals in

drug development and environmental analysis who require precise and accurate preparation of

deuterated internal standards for quantitative analysis.

Introduction: Methiocarb-d3 is the deuterated analog of Methiocarb, a carbamate pesticide

used as an insecticide, molluscicide, and avicide.[1][2] In analytical chemistry, particularly for

chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Mass Spectrometry (LC-MS/MS), Methiocarb-d3 serves as an ideal

internal standard for the quantification of Methiocarb.[3][4] Its use corrects for variations in

sample preparation and instrument response, thereby enhancing the accuracy, precision, and

reliability of analytical results.[5] This document provides a detailed protocol for the preparation

of primary stock solutions and subsequent working solutions of Methiocarb-d3.

Physicochemical and Solubility Data
Proper solvent selection and understanding the compound's properties are critical for preparing

stable and accurate standard solutions. The quantitative data for Methiocarb-d3 are

summarized below.
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Property Value Reference(s)

Chemical Name

3,5-dimethyl-4-

(methylthio)phenyl (methyl-

d3)carbamate

Synonyms

Mercaptodimethur-d3, 4-

Methylthio-3,5-dimethylphenyl

methylcarbamate-d3

CAS Number 1581694-94-1

Molecular Formula C₁₁H₁₂D₃NO₂S

Molecular Weight 228.33 g/mol

Physical Format Neat Solid

Purity
≥99% (deuterated forms);

>99.0% (HPLC)

Storage (Neat)
Refrigerator (2-8°C) or Freezer

(-20°C)

Stability (Neat) ≥ 4 years at -20°C

Solubility

Acetonitrile: Recommended

solvent for stock solutions

DMF: 20 mg/mL DMSO: 20

mg/mL Ethanol: 10 mg/mL

Experimental Protocols
Safety Precautions: Methiocarb is classified as acutely toxic. Although data for the deuterated

form is limited, it should be handled with the same level of caution. Always work in a well-

ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including

safety glasses, a lab coat, and chemical-resistant gloves.

Protocol 1: Preparation of a 1000 µg/mL Primary Stock
Solution
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This protocol describes the preparation of a high-concentration primary stock solution, which

will be used for subsequent dilutions. Acetonitrile is a commonly used solvent for pesticide

standards and is recommended here.

Materials and Equipment:

Methiocarb-d3 neat standard

Grade A volumetric flask (e.g., 10 mL or 25 mL)

Analytical balance (readable to at least 0.01 mg)

Glass Pasteur pipettes or syringe

High-purity acetonitrile (HPLC or LC-MS grade)

Amber glass vial with a PTFE-lined cap

Vortex mixer and/or sonicator

Methodology:

Equilibration: Allow the sealed container of Methiocarb-d3 neat standard to equilibrate to

ambient laboratory temperature for at least 30 minutes before opening to prevent

condensation.

Weighing: Accurately weigh approximately 10 mg of the Methiocarb-d3 standard into a

clean weighing boat or directly into a 10 mL Grade A volumetric flask. Record the exact

weight.

Dissolution: Add approximately 5-7 mL of acetonitrile to the volumetric flask. Cap and vortex

or place in a sonicator bath for 5-10 minutes to ensure the complete dissolution of the solid.

Visually inspect to confirm no solid particles remain.

Dilution to Volume: Once dissolved, allow the solution to return to room temperature.

Carefully add acetonitrile to the flask until the bottom of the meniscus is aligned with the

calibration mark.
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Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Concentration Calculation: Calculate the precise concentration of the stock solution,

correcting for the purity of the standard.

Formula:Concentration (µg/mL) = (Weight of standard (mg) * Purity (%)) / Volume of flask

(mL) * 10

Example: If 10.15 mg of a 99.5% pure standard was dissolved in 10 mL: (10.15 mg *

0.995) / 10 mL * 1000 µg/mg = 1010 µg/mL

Storage: Transfer the solution to a properly labeled amber glass vial. The label should

include the compound name, concentration, solvent, preparation date, and initials of the

preparer. Store the primary stock solution in a freezer at ≤ -10°C.
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Workflow: Methiocarb-d3 Stock Solution Preparation
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Workflow: Preparation of Working Solutions by Serial Dilution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methiocarb
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/457.htm
https://www.biomol.com/products/chemicals/biochemicals/methiocarb-d3-cay27776-1
https://www.caymanchem.com/product/27776/methiocarb-d3
https://witega.de/product/methiocarb-d3/
https://witega.de/product/methiocarb-d3/
https://www.benchchem.com/product/b569353#preparation-of-methiocarb-d3-stock-and-working-solutions
https://www.benchchem.com/product/b569353#preparation-of-methiocarb-d3-stock-and-working-solutions
https://www.benchchem.com/product/b569353#preparation-of-methiocarb-d3-stock-and-working-solutions
https://www.benchchem.com/product/b569353#preparation-of-methiocarb-d3-stock-and-working-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

